Cas no 1554482-11-9 (1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-amine)

• Product name: 1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-amine
• CAS No: 1554482-11-9
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 5273758

1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrrolo[2,1-f][1,2,4]triazin-7-yl)propan-2-amine
• Pyrrolo[2,1-f][1,2,4]triazine-7-ethanamine, α-methyl-
• 1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-2-amine

• Inchi： 1S/C9H12N4/c1-7(10)4-8-2-3-9-5-11-6-12-13(8)9/h2-3,5-7H,4,10H2,1H3
• InChI Key： YPEHTUHCDQFGKS-UHFFFAOYSA-N
• SMILES： N12C(C=NC=N1)=CC=C2CC(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Topological Polar Surface Area: 56.2
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines